N-(5-Ethyl-2-methylpyridin-4-yl)acetamide
CAS No.: 90873-00-0
Cat. No.: VC3805392
Molecular Formula: C10H14N2O
Molecular Weight: 178.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 90873-00-0 |
|---|---|
| Molecular Formula | C10H14N2O |
| Molecular Weight | 178.23 g/mol |
| IUPAC Name | N-(5-ethyl-2-methylpyridin-4-yl)acetamide |
| Standard InChI | InChI=1S/C10H14N2O/c1-4-9-6-11-7(2)5-10(9)12-8(3)13/h5-6H,4H2,1-3H3,(H,11,12,13) |
| Standard InChI Key | LZYOQWLWALMRIJ-UHFFFAOYSA-N |
| SMILES | CCC1=C(C=C(N=C1)C)NC(=O)C |
| Canonical SMILES | CCC1=C(C=C(N=C1)C)NC(=O)C |
Introduction
N-(5-Ethyl-2-methylpyridin-4-yl)acetamide is a chemical compound with the molecular formula C10H14N2O and a molecular weight of 178.23 g/mol. It is identified by the CAS number 90873-00-0 and is also known as Acetamide, N-(5-ethyl-2-methyl-4-pyridinyl)- . This compound is part of a broader class of organic molecules that contain a pyridine ring, which is a six-membered aromatic ring with one nitrogen atom.
Spectroscopic Data
While specific spectroscopic data for N-(5-Ethyl-2-methylpyridin-4-yl)acetamide is not detailed in the available sources, compounds of this nature typically exhibit characteristic absorption bands in their infrared (IR) spectra due to the presence of the pyridine ring and the acetamide group.
Synthetic Route
The synthesis of N-(5-Ethyl-2-methylpyridin-4-yl)acetamide typically involves the reaction of 5-ethyl-2-methylpyridin-4-amine with acetic anhydride or acetyl chloride in the presence of a base. This process forms the acetamide group by acylating the amine .
Hazard Information
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Storage Conditions: No specific storage conditions are detailed, but it is generally recommended to store chemical compounds in a cool, dry place away from incompatible substances.
Research Findings
While specific research findings on N-(5-Ethyl-2-methylpyridin-4-yl)acetamide are scarce, compounds in this class are often studied for their potential biological activities, such as antimicrobial or antifungal properties. Further research is needed to fully understand its properties and potential applications.
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